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This technical guide provides an in-depth analysis of the spectroscopic data for 4-Chloro-3-
iodo-6-methylquinoline. Tailored for researchers, scientists, and professionals in drug
development, this document offers a detailed interpretation of predicted Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. In the absence of publicly
available experimental spectra for this specific molecule, this guide leverages computational
predictions and comparative analysis with structurally related compounds to provide a robust
characterization.

Introduction

4-Chloro-3-iodo-6-methylquinoline is a halogenated quinoline derivative. The quinoline
scaffold is a prominent heterocyclic motif in medicinal chemistry, forming the core of numerous
therapeutic agents with a wide range of biological activities, including antimalarial, anticancer,
and antibacterial properties. The introduction of halogen substituents, such as chlorine and
iodine, can significantly modulate the physicochemical and pharmacological properties of the
quinoline ring system. Understanding the precise molecular structure through spectroscopic
analysis is a critical step in the discovery and development of novel quinoline-based drugs.
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This guide presents a comprehensive overview of the predicted spectroscopic signature of 4-
Chloro-3-iodo-6-methylquinoline, offering valuable insights for its unambiguous identification
and characterization.

Molecular Structure and Atom Numbering

The structural formula and atom numbering scheme for 4-Chloro-3-iodo-6-methylquinoline
are presented below. This numbering system will be used for the assignment of spectroscopic
signals throughout this guide.
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Caption: Molecular structure and atom numbering of 4-Chloro-3-iodo-6-methylquinoline.

Predicted *H and **C NMR Spectroscopic Data

Due to the absence of experimental NMR data for 4-Chloro-3-iodo-6-methylquinoline in the
public domain, the following *H and 13C NMR chemical shifts have been predicted using
advanced computational methods. These predictions are based on Density Functional Theory
(DFT) calculations, which have been shown to provide accurate estimations of NMR
parameters.[1] The interpretation is further supported by experimental data from closely related
quinoline derivatives.[2][3][4][5][6][7]

Predicted *H NMR Data (500 MHz, CDCls)

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)
~8.80 S 1H H2
~8.05 d 1H H5
~7.80 d 1H H8
~7.60 dd 1H H7
~2.60 S 3H C6-CHs

Predicted **C NMR Data (125 MHz, CDCI:s)
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Chemical Shift (6, ppm) Assighment
~152.0 C2
~148.5 C8a
~145.0 C4
~138.0 C6
~132.0 Cc7
~128.5 C5
~125.0 C4a
~122.0 C8
~95.0 C3
~22.0 C6-CHs

Interpretation of NMR Spectra

The predicted *H NMR spectrum is expected to show four signals in the aromatic region and
one singlet in the aliphatic region.

e H2 Proton: The proton at the C2 position is anticipated to appear as a singlet at the most
downfield chemical shift (~8.80 ppm) due to the deshielding effect of the adjacent nitrogen
atom.

» Aromatic Protons (H5, H7, H8): The protons on the carbocyclic ring are expected to resonate
between 7.60 and 8.05 ppm. The H5 proton is likely to be a doublet, coupled to H7. The H8
proton would also appear as a doublet, coupled to H7. The H7 proton should present as a
doublet of doublets due to coupling with both H5 and H8.

o Methyl Protons: The methyl group protons at the C6 position are predicted to be a sharp
singlet at approximately 2.60 ppm.

The predicted 3C NMR spectrum should display ten distinct signals corresponding to the ten
carbon atoms of the molecule.
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e Quaternary Carbons: The carbons bearing substituents (C3, C4, C4a, C6, C8a) are expected

to have characteristic chemical shifts. The C3 carbon, bonded to the iodine atom, is

predicted to be significantly shielded and appear at a relatively upfield chemical shift of

around 95.0 ppm. The C4 carbon, attached to the electronegative chlorine atom, will be

deshielded and resonate at a lower field (~145.0 ppm).

o Aromatic CH Carbons: The carbons of the quinoline ring that are attached to protons (C2,

C5, C7, C8) will have chemical shifts in the aromatic region, influenced by their position

relative to the nitrogen atom and the substituents.

o Methyl Carbon: The carbon of the methyl group is expected to have a chemical shift in the

aliphatic region, around 22.0 ppm.

Predicted Infrared (IR) Spectroscopy

The predicted IR spectrum of 4-Chloro-3-iodo-6-methylquinoline provides valuable

information about the functional groups present in the molecule. The interpretation is based on

established IR correlation tables and data from similar quinoline structures.[8][9][10][11]

Wavenumber (cm~?) Intensity Assignment
~3050-3100 Medium Aromatic C-H stretching
~2920-2980 Medium Aliphatic C-H stretching (CHs)

~1600, 1570, 1500

Strong to Medium

C=C and C=N stretching

vibrations of the quinoline ring

~1450 Medium CHs asymmetric bending
~1380 Medium CHs symmetric bending
~1100-1200 Strong C-N stretching

~800-900 Strong C-H out-of-plane bending
~750-800 Strong C-Cl stretching

~500-600 Medium C-I stretching
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Interpretation of IR Spectrum

o Aromatic and Aliphatic C-H Stretching: The presence of both aromatic and aliphatic C-H
bonds is confirmed by the absorption bands above and below 3000 cm~1, respectively.

e Quinoline Ring Vibrations: The characteristic stretching vibrations of the C=C and C=N
bonds within the quinoline ring are expected to appear as a series of strong to medium
bands in the 1600-1500 cm~1 region.

o C-Halogen Vibrations: The C-ClI stretching vibration is anticipated to be a strong band in the
750-800 cm~1 region, while the C-I stretching vibration will appear at a lower frequency,
typically between 500 and 600 cm~1.[9]

Predicted Mass Spectrometry (MS)

The mass spectrum of 4-Chloro-3-iodo-6-methylquinoline is predicted to show a distinct
molecular ion peak and characteristic fragmentation patterns resulting from the presence of
chlorine and iodine.[12]

e Molecular lon (M*): The molecular ion peak is expected at m/z = 316.9, corresponding to the
molecular weight of the compound (C10H7CIIN). Due to the isotopic abundance of chlorine
(3°Cl and 3’Cl in a ~3:1 ratio), an M+2 peak at m/z = 318.9 with an intensity of approximately
one-third of the molecular ion peak should be observed.

e Major Fragmentation Pathways:

o

Loss of lodine: A prominent fragment would likely result from the loss of an iodine radical
(I+), leading to a fragment ion at m/z = 189.9.

o Loss of Chlorine: Loss of a chlorine radical (Cl¢) would produce a fragment ion at m/z =
281.9.

o Loss of Methyl Group: Fragmentation involving the loss of a methyl radical (*CHs) from the
molecular ion would result in an ion at m/z = 301.9.

o Loss of HCN: A common fragmentation pathway for quinoline derivatives involves the loss
of a neutral hydrogen cyanide (HCN) molecule, which could occur from various fragment
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ions.[13]
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Sample Preparation NMR Acquisition Data Processing
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Caption: General workflow for NMR spectroscopic analysis.

IR Spectroscopy

» Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is
recommended. Place a small amount of the crystalline sample directly on the ATR crystal.

» Data Acquisition: Record the IR spectrum over the range of 4000-400 cm~2. A typical
acquisition involves co-adding 16 or 32 scans at a resolution of 4 cm~*. A background
spectrum of the clean ATR crystal should be recorded prior to sample analysis.

Mass Spectrometry

o Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion
probe or after separation by gas chromatography (GC-MS).

« lonization: Use Electron lonization (EI) at 70 eV to generate fragment ions.

o Mass Analysis: Scan a mass range appropriate for the expected molecular weight and
fragments (e.g., m/z 50-500).

Conclusion

This technical guide provides a detailed spectroscopic characterization of 4-Chloro-3-iodo-6-
methylquinoline based on computational predictions and comparative analysis. The predicted
IH NMR, 3C NMR, IR, and MS data, along with their interpretations, offer a comprehensive
understanding of the molecular structure and spectroscopic properties of this compound. This
information serves as a valuable resource for researchers and scientists involved in the
synthesis, identification, and development of novel quinoline-based compounds. While
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predicted data is a powerful tool, experimental verification remains the gold standard for

definitive structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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